molecular formula C8H11PS B3048474 Phosphine sulfide, dimethylphenyl- CAS No. 1707-00-2

Phosphine sulfide, dimethylphenyl-

Cat. No. B3048474
CAS RN: 1707-00-2
M. Wt: 170.21 g/mol
InChI Key: HBGPKEQLRZIWSC-UHFFFAOYSA-N
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Description

Phosphine sulfides are organophosphorus compounds with the formula R3PS . They are typically colorless, air-stable solids . A common example of a tertiary phosphine sulfide is triphenylphosphine sulfide . Phosphine sulfides are sometimes intermediates in the synthesis of tertiary phosphines .


Synthesis Analysis

Phosphine sulfides are usually prepared by the oxidation of tertiary phosphines with elemental sulfur . The heat of formation of phosphine sulfides from tertiary phosphines and elemental sulfur scale with the basicity of the phosphine . They are used as synthetic intermediates of organophosphines for their isolation as protected analogs because of the stability toward oxidation .


Molecular Structure Analysis

Phosphine sulfides are tetrahedral . The phosphorus is connected to a phenyl group and two methyl groups . The bond length and angles are the following: P-C Me: 1.844, P-C Ph: 1.845 Å, C-C: 1.401 Å, C-H Me: 1.090 Å, C-H Ph: 1.067 Å, C-P-C: 96.9°, C-P-C (ring): 103.4°, P-C-H: 115.2° .


Chemical Reactions Analysis

Phosphine sulfides are used as synthetic intermediates of organophosphines . They have been disclosed as functional materials, organocatalysts, ligands, and extractants . Several synthetic uses of phosphine sulfides have also developed, in which the thiophosphinyl group plays an essential role .


Physical And Chemical Properties Analysis

Phosphine sulfides are typically colorless, air-stable solids . They are sometimes used during the isolation stage in organophosphine synthesis because low polarity, high solubility, and stability are suitable for their chromatographic purification .

Mechanism of Action

Phosphine sulfides are the pentavalent derivatives of organophosphines and are usually used as synthetic intermediates of organophosphines for their isolation as protected analogs because of the stability toward oxidation .

Safety and Hazards

The safety data sheet for a related compound, Diphenylphosphine, indicates that it catches fire spontaneously if exposed to air. It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Phosphine sulfides have been disclosed as functional materials, organocatalysts, ligands, and extractants . They have enormous potential applications in several fields of chemistry . The development of phosphine confinement is explored and parallels are drawn with related constrained macrocyclic systems and mechanically interlocked molecules .

properties

IUPAC Name

dimethyl-phenyl-sulfanylidene-λ5-phosphane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11PS/c1-9(2,10)8-6-4-3-5-7-8/h3-7H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBGPKEQLRZIWSC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CP(=S)(C)C1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11PS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70400412
Record name Phosphine sulfide, dimethylphenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70400412
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Phosphine sulfide, dimethylphenyl-

CAS RN

1707-00-2
Record name Phosphine sulfide, dimethylphenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70400412
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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